Cas no 2009352-29-6 (3-(Thiolan-3-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(Thiolan-3-yl)oxolane-3-carbaldehyde
• CAS No: 2009352-29-6
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 5765859
• PubChem ID: 165572082
• Update Time: 2025-11-06

3-(Thiolan-3-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619304
• 3-(thiolan-3-yl)oxolane-3-carbaldehyde
• 2009352-29-6
• 3-(Thiolan-3-yl)oxolane-3-carbaldehyde

• Inchi： 1S/C9H14O2S/c10-6-9(2-3-11-7-9)8-1-4-12-5-8/h6,8H,1-5,7H2
• InChI Key： LSAWSSREKRKGIF-UHFFFAOYSA-N
• SMILES： S1CCC(C1)C1(C=O)COCC1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 3-(Thiolan-3-yl)oxolane-3-carbaldehyde

Introduction to 3-(Thiolan-3-yl)oxolane-3-carbaldehyde (CAS No. 2009352-29-6)

3-(Thiolan-3-yl)oxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2009352-29-6, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the thiolane oxolane class, characterized by its cyclic structure incorporating both sulfur and oxygen heteroatoms, which endows it with distinct chemical properties and reactivity patterns. The presence of a formyl group at the third position of the oxolane ring enhances its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular framework of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde consists of a thiolan ring linked to an oxolane moiety, with the formyl group positioned strategically for further functionalization. This structural motif has been explored in various synthetic pathways due to its ability to undergo multiple transformations, including condensation reactions, oxidation, and reduction processes. The compound’s dual functionality—combining the nucleophilic sulfur atom of the thiolan ring with the electrophilic nature of the aldehyde group—makes it a valuable building block for constructing biologically active scaffolds.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both sulfur and oxygen atoms due to their potential pharmacological properties. Studies have demonstrated that such compounds often exhibit significant biological activity, including antimicrobial, anti-inflammatory, and anticancer effects. The thiolan-3-yl substituent in 3-(Thiolan-3-yl)oxolane-3-carbaldehyde is particularly noteworthy, as it can participate in coordination interactions with metal ions and other biomolecules, which is a critical feature for drug design. Furthermore, the oxolane ring provides rigidity to the molecular structure, which can influence binding affinity and metabolic stability.

One of the most compelling aspects of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactive aldehyde group to introduce various functional groups through condensation reactions with amines, hydrazines, and other nucleophiles. These reactions yield imines, hydrazones, and other derivatives that have been investigated for their biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression by targeting their active sites through covalent or non-covalent interactions.

The synthesis of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as thiolanone or thiolanethiol derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the desired heterocyclic framework efficiently. The optimization of these synthetic routes has enabled researchers to produce high-purity samples suitable for further biological evaluation.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and conformational preferences of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde. Molecular modeling studies have revealed that the compound adopts specific conformations that enhance its interaction with biological targets. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles and reduced off-target effects. Additionally, virtual screening techniques have been used to identify potential binding partners for this compound, accelerating the discovery process.

The pharmaceutical industry has taken notice of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde due to its potential as a lead compound or intermediate in drug development pipelines. Several academic and industrial groups have reported novel derivatives synthesized from this core structure that exhibit desirable biological activities. For example, modifications at the sulfur or oxygen positions have led to compounds with enhanced solubility or improved cell membrane permeability. Such modifications are crucial for optimizing drug candidates for clinical translation.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 3-(Thiolan-3-yl)oxolane-3-carbaldehyde, emphasizing sustainable practices such as solvent-free reactions and catalytic methods that minimize waste generation. These approaches align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity standards. The development of eco-friendly synthetic routes not only benefits regulatory compliance but also enhances cost-efficiency in large-scale production.

The future prospects for 3-(Thiolan-3-yl)oxolane-3-carbaldehyde are promising, with ongoing research exploring its applications in areas beyond traditional pharmaceuticals. For instance, its unique structural features make it a candidate for use in material science applications, such as luminescent materials or polymer additives. Additionally, its ability to form stable complexes with metal ions suggests potential uses in catalysis or metal sensing technologies. As our understanding of its chemical behavior continues to expand, new applications are likely to emerge.

In conclusion,3-(Thiolan-3-yloxolane)-carbaldehyde (CAS No. 2009352 29 6) represents a fascinating compound with diverse chemical properties and broad utility across multiple scientific disciplines. Its role as a key intermediate in drug synthesis underscores its importance in modern medicinal chemistry research while also opening avenues for innovation in other fields such as materials science and green chemistry Its continued study promises further insights into molecular design principles that could revolutionize therapeutic development over time